Cas no 1172605-58-1 (9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate)
9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 13-?azido-?5,?8,?11-?Trioxa-?2-?azatridecanoic acid 9H-?fluoren-?9-?ylmethyl ester
- C23H28N4O5
- AMTGC114
- 9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate
- 5,8,11-Trioxa-2-azatridecanoic acid, 13-azido-. 9H-fluoren-9-ylmethyl ester
- (9H-fluoren-9-yl)methyl N-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamate
- Fmoc-N-amido-PEG3-azide
- CS-0148560
- FmocNH-PEG3-CH2CH2N3
- 1172605-58-1
- SCHEMBL26349163
- DA-29864
- HY-132110
-
- Inchi: 1S/C23H28N4O5/c24-27-26-10-12-30-14-16-31-15-13-29-11-9-25-23(28)32-17-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22H,9-17H2,(H,25,28)
- InChI Key: DPFYHVJTBNQVPA-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCOCCOCCN=[N+]=[N-])=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 440.20597001g/mol
- Monoisotopic Mass: 440.20597001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 15
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.4
- XLogP3: 3.5
9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM339789-250mg |
Fmoc-N-amido-PEG3-azide |
1172605-58-1 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM339789-500mg |
Fmoc-N-amido-PEG3-azide |
1172605-58-1 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM339789-1g |
Fmoc-N-amido-PEG3-azide |
1172605-58-1 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Aaron | AR00HELF-250mg |
FmocNH-PEG3-CH2CH2N3 |
1172605-58-1 | 95% | 250mg |
$214.00 | 2025-02-11 | |
| Aaron | AR00HELF-1g |
FmocNH-PEG3-CH2CH2N3 |
1172605-58-1 | 95% | 1g |
$474.00 | 2025-02-11 | |
| Aaron | AR00HELF-500mg |
FmocNH-PEG3-CH2CH2N3 |
1172605-58-1 | 95% | 500mg |
$318.00 | 2025-02-11 |
9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate
Recent Advances in the Application of 9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate (CAS: 1172605-58-1) in Chemical Biology and Pharmaceutical Research
The compound 9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate (CAS: 1172605-58-1) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This molecule, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a polyethylene glycol (PEG) linker terminated with an azide functional group, is widely utilized in peptide synthesis, bioconjugation, and drug delivery systems. Recent studies have highlighted its role in facilitating click chemistry reactions, enabling efficient and site-specific modifications of biomolecules.
One of the most significant advancements in the application of this compound is its use in the development of antibody-drug conjugates (ADCs). Researchers have leveraged the azide functionality of 1172605-58-1 to perform strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, which are pivotal for the site-specific conjugation of cytotoxic drugs to monoclonal antibodies. This approach has shown improved homogeneity and therapeutic efficacy compared to traditional conjugation methods, addressing a major challenge in ADC development.
In addition to ADCs, 1172605-58-1 has been employed in the synthesis of peptide-based therapeutics. The Fmoc group serves as a temporary protecting group for amines during solid-phase peptide synthesis (SPPS), while the azide-terminated PEG linker allows for subsequent functionalization. Recent studies have demonstrated the utility of this compound in the synthesis of cyclic peptides, which exhibit enhanced stability and bioavailability. The ability to introduce diverse functional groups via click chemistry has opened new avenues for the design of peptide-based drugs targeting complex diseases such as cancer and infectious diseases.
Another promising application of 1172605-58-1 is in the field of nanotechnology. The compound has been used to functionalize nanoparticles, enabling their targeted delivery to specific tissues or cells. For instance, researchers have conjugated this molecule to gold nanoparticles and subsequently attached targeting ligands via click chemistry, resulting in enhanced cellular uptake and reduced off-target effects. This strategy holds great potential for improving the precision and efficacy of nanomedicines.
Despite its numerous advantages, challenges remain in the large-scale production and purification of 1172605-58-1. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing novel analytical methods for quality control. Advances in continuous flow chemistry and green chemistry principles have shown promise in addressing these challenges, paving the way for broader adoption of this compound in industrial applications.
In conclusion, 9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate (CAS: 1172605-58-1) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility in bioconjugation, peptide synthesis, and nanotechnology underscores its importance as a tool for drug discovery and development. Future research is expected to further explore its potential in emerging areas such as proteomics and personalized medicine, solidifying its position as a cornerstone reagent in the field.
1172605-58-1 (9H-Fluoren-9-ylmethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate) Related Products
- 40851-66-9(2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid)
- 5053-06-5(8-(2-phenylethyl)-1-oxa-3,8-diazaspiro4.5decan-2-one)
- 29022-11-5(Fmoc-Gly-OH)
- 35737-10-1(Fmoc-β-Ala-OH)
- 35661-51-9(9-Fluorenylmethyl carbazate)
- 53298-33-2(Fmoc-Cys(Bzl)-OH)
- 35661-60-0(Fmoc-L-Leu-OH)
- 35665-38-4(Fmoc-Gly-Gly-OH)
- 35661-39-3(Fmoc-Ala-OH)
- 35661-40-6(Fmoc-Phe-OH)